Cas no 19156-50-4 (5-Methylthiophene-3-carboxylic acid)

5-Methylthiophene-3-carboxylic acid structure
19156-50-4 structure
Product Name:5-Methylthiophene-3-carboxylic acid
CAS No:19156-50-4
MF:C6H6O2S
MW:142.175640583038
MDL:MFCD01680229
CID:183999
PubChem ID:329826510
Update Time:2025-10-05

5-Methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methylthiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 5-methyl-
    • 5-Methyl-thiophene-3-carboxylic acid
    • 5-methyl-3-thenoic acid
    • 3-Carboxy-5-methylthiophene
    • 5-methyl-3-thiophenecarboxylic acid(SALTDATA: FREE)
    • 5-methylthiophene-3-carboxylic acid(SALTDATA: FREE)
    • 4-Carboxy-2-methylthiophene, 5-Methyl-3-thenoic acid
    • 3-Thiophenecarboxylic acid, 5-methyl-
    • 5-18-06-00217 (Beilstein Handbook Reference)
    • HMS1698A14
    • 19156-50-4
    • FT-0678374
    • 5-Methyl-3-thiophenecarboxylic acid
    • BB 0253278
    • SCHEMBL131281
    • EN300-62620
    • VFORWJLUXKGLAH-UHFFFAOYSA-N
    • BDBM50467728
    • W-206412
    • Z979749380
    • AB01333071-02
    • MFCD01680229
    • PS-5550
    • AKOS000308309
    • BRN 0002475
    • CS-0054889
    • DTXSID90172684
    • NCGC00340357-01
    • PB14265
    • 5-methyl-thiophene-3-carboxylic acid, AldrichCPR
    • 5-methylthiophene-3-carboxylicacid
    • CHEMBL4276865
    • BL001054
    • SY014238
    • 2-Methylthiophene-4-carboxylic acid
    • ALBB-000918
    • STK349060
    • DB-065750
    • MDL： MFCD01680229
    • Inchi： 1S/C6H6O2S/c1-4-2-5(3-9-4)6(7)8/h2-3H,1H3,(H,7,8)
    • InChI Key： VFORWJLUXKGLAH-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)O)C=C1C

Computed Properties

  • Exact Mass: 142.00900
  • Monoisotopic Mass: 142.00885060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • Boiling Point: 274.7℃ at 760 mmHg
  • PSA: 65.54000
  • LogP: 1.75470

5-Methylthiophene-3-carboxylic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Methylthiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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